Cas no 7496-20-0 ((2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile)

(2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile structure
7496-20-0 structure
Product Name:(2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile
CAS No:7496-20-0
MF:C15H10BrN
MW:284.150602817535
CID:980685
PubChem ID:5915329
Update Time:2025-04-19

(2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile
    • (Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile
    • 2-(3-Bromophenyl)-3-phenylacrylonitrile
    • AC1NZRTV
    • NSC405107
    • NSC-405107
    • SureCN3492729
    • 7496-20-0
    • 947274-07-9
    • 2-(3-bromophenyl)-3-phenylprop-2-enenitrile, (Z)-
    • Benzeneacetonitrile, 3-bromo-alpha-(phenylmethylene)-, (alphaZ)-
    • NSC 405107
    • 9867HE8USJ
    • SCHEMBL3492732
    • SCHEMBL3492729
    • (alphaZ)-3-Bromo-alpha-(phenylmethylene)benzeneacetonitrile
    • UTMZDQWDIFQAAW-NTEUORMPSA-N
    • (2Z)-2-(3-Bromophenyl)-3-phenyl-2-propenenitrile
    • 3-Bromo-alpha-(phenylmethylene)benzeneacetonitrile
    • (Z)-2-(3-bromophenyl)-3-phenyl-prop-2-enenitrile
    • (2Z)-2-(3-Bromophenyl)-3-phenylacrylonitrile
    • Inchi: 1S/C15H10BrN/c16-15-8-4-7-13(10-15)14(11-17)9-12-5-2-1-3-6-12/h1-10H/b14-9+
    • InChI Key: UTMZDQWDIFQAAW-NTEUORMPSA-N
    • SMILES: BrC1=CC=CC(=C1)/C(/C#N)=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 282.9997
  • Monoisotopic Mass: 282.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 4.51328
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd